Cas no 946727-56-6 (2-(3-Methoxyphenoxy)methylpiperidine)

• Product Name: 2-(3-Methoxyphenoxy)methylpiperidine
• CAS No: 946727-56-6
• MF: C₁₃H₁₉NO₂
• MW: 221.29546380043
• CID: 1067446
• PubChem ID: 24707102
• Update Time: 2025-11-03

2-(3-Methoxyphenoxy)methylpiperidine Chemical and Physical Properties

Names and Identifiers

• 2-[(3-Methoxyphenoxy)methyl]piperidine
• BB 0253551
• AKOS000188712
• DTXSID50640930
• 946727-56-6
• 2-(3-methoxyphenoxymethyl)piperidine
• 2-(3-Methoxyphenoxy)methylpiperidine

• MDL： MFCD08688082
• Inchi： 1S/C13H19NO2/c1-15-12-6-4-7-13(9-12)16-10-11-5-2-3-8-14-11/h4,6-7,9,11,14H,2-3,5,8,10H2,1H3
• InChI Key： CWWOJRISFKPSPY-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C=1)OC)CC1CCCCN1

Computed Properties

• Exact Mass: 221.141578849g/mol
• Monoisotopic Mass: 221.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 30.5Ų

2-(3-Methoxyphenoxy)methylpiperidine Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 2-(3-Methoxyphenoxy)methylpiperidine

Comprehensive Analysis of 2-(3-Methoxyphenoxy)methylpiperidine (CAS No. 946727-56-6): Properties, Applications, and Industry Insights

2-(3-Methoxyphenoxy)methylpiperidine (CAS No. 946727-56-6) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique structural features. This piperidine derivative, characterized by a methoxyphenoxy substituent, exhibits versatile reactivity, making it valuable for synthetic applications. The compound's molecular framework combines aromatic and aliphatic components, enabling interactions with biological targets while maintaining metabolic stability—a critical factor in drug discovery.

Recent studies highlight the role of 2-(3-Methoxyphenoxy)methylpiperidine in modulating neurotransmitter systems, particularly in neurological research. Its structural similarity to bioactive alkaloids has spurred interest in developing novel central nervous system (CNS) agents. Researchers are investigating its potential as a precursor for selective receptor modulators, addressing trending topics like neuroprotection and cognitive enhancement—subjects frequently queried in scientific databases and AI-driven literature searches.

From a synthetic chemistry perspective, the CAS 946727-56-6 compound demonstrates remarkable stability under mild reaction conditions. Its methylpiperidine core allows for selective functionalization, a feature leveraged in parallel synthesis workflows. Industry reports indicate growing demand for such intermediates in high-throughput screening libraries, aligning with current pharmaceutical trends toward personalized medicine and targeted therapies.

Environmental and safety profiles of 2-(3-Methoxyphenoxy)methylpiperidine comply with modern green chemistry principles. Computational modeling suggests low ecotoxicity, a hot topic in regulatory discussions. This positions the compound favorably compared to traditional heterocyclic building blocks, addressing frequent search queries about sustainable synthetic routes and EPA-compliant intermediates.

The compound's physicochemical properties—including logP values and hydrogen bonding capacity—make it particularly relevant for blood-brain barrier penetration studies. This application area generates substantial online engagement, as evidenced by search volume around CNS drug design and neuropharmacokinetics. Analytical methods for characterizing 946727-56-6, such as HPLC-UV and LC-MS protocols, are frequently documented in patent literature, reflecting industry needs for robust quality control.

Market intelligence reveals expanding applications of 2-(3-Methoxyphenoxy)methylpiperidine in bioconjugation chemistry. Its reactive sites enable covalent attachment to biomolecules, supporting development of targeted drug delivery systems—another trending search term. Suppliers increasingly list this compound in catalogs focused on innovative pharmacophores, responding to research community demands.

Ongoing investigations explore the compound's potential in allosteric modulation, particularly for G-protein coupled receptors (GPCRs). This aligns with numerous academic searches about novel drug mechanisms. The methoxy aromatic moiety appears crucial for such interactions, prompting structure-activity relationship (SAR) studies documented in recent medicinal chemistry publications.

Technical grade 946727-56-6 typically exhibits >95% purity by NMR, with optimized synthetic routes now achieving gram-scale production. These advancements address frequent manufacturer inquiries about scalable heterocycle synthesis. Storage recommendations emphasize inert atmosphere protection, reflecting standard practices for nitrogen-containing compounds.

Emerging applications include use of 2-(3-Methoxyphenoxy)methylpiperidine in fluorescence probes for cellular imaging. This connects to growing interest in diagnostic tools, as seen in search analytics. The compound's UV absorption characteristics enable tracer development without requiring complex structural modifications.

Patent landscape analysis shows increasing claims incorporating CAS 946727-56-6 derivatives, particularly in kinase inhibitor formulations. This correlates with search trends around cancer signaling pathways. The compound's balanced lipophilicity makes it valuable for optimizing oral bioavailability—a persistent challenge in drug development forums.

In material science, the methylpiperidine structure demonstrates potential as a monomer for functional polymers. Researchers are examining its incorporation into stimuli-responsive materials, another area generating substantial online discussion. The methoxyphenoxy group contributes to tunable solubility properties, enabling diverse formulation strategies.

Quality control protocols for 2-(3-Methoxyphenoxy)methylpiperidine emphasize chiral purity assessment, responding to industry focus on enantioselective synthesis. Advanced separation techniques like supercritical fluid chromatography (SFC) are being adapted for this purpose, as noted in analytical chemistry publications.

The compound's stability profile under physiological pH conditions makes it suitable for prodrug development strategies. This application area shows increasing search volume, particularly regarding metabolic activation mechanisms. Comparative studies with analogous piperidine derivatives highlight its superior hydrolysis resistance.

Supply chain data indicates rising global availability of 946727-56-6, with cGMP-compliant production facilities now offering kilogram quantities. This availability supports its growing role in preclinical development pipelines, addressing frequent queries about scalable intermediate sourcing.

Future research directions likely include exploration of 2-(3-Methoxyphenoxy)methylpiperidine in multi-target therapeutics, a concept generating significant academic interest. The compound's modular structure permits diverse structural modifications while maintaining core pharmacophoric elements—a key advantage in polypharmacology approaches.